Cas no 52239-62-0 (Benzoic acid, 2-methoxy-3-methyl-, methyl ester)

• Product Name: Benzoic acid, 2-methoxy-3-methyl-, methyl ester
• CAS No: 52239-62-0
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• CID: 360115
• PubChem ID: 13229229
• Update Time: 2025-04-24

Benzoic acid, 2-methoxy-3-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-methoxy-3-methyl-, methyl ester
• methyl 2-methoxy-3-methylbenzoate
• methyl methoxyl benzoic acid methyl ester
• MFCD12025375
• 2-methoxy-3-methylbenzoic acid methyl ester
• SCHEMBL699415
• Methyl2-methoxy-3-methylbenzoate
• WWWCQWYKUZAHLY-UHFFFAOYSA-N
• Methyl-2-methoxy-3-methylbenzoate
• CCA23962
• CS-0208771
• E97806
• DTXSID50530307
• FT-0740436
• 52239-62-0
• 2-methoxy-3-methyl-benzoic acid methyl ester
• DB-096222

• Inchi： 1S/C10H12O3/c1-7-5-4-6-8(9(7)12-2)10(11)13-3/h4-6H,1-3H3
• InChI Key： WWWCQWYKUZAHLY-UHFFFAOYSA-N
• SMILES： O(C)C1C(C(=O)OC)=CC=CC=1C

Computed Properties

• Exact Mass: 180.07866
• Monoisotopic Mass: 180.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on Benzoic acid, 2-methoxy-3-methyl-, methyl ester

Comprehensive Guide to Benzoic acid, 2-methoxy-3-methyl-, methyl ester (CAS No. 52239-62-0)

Benzoic acid, 2-methoxy-3-methyl-, methyl ester (CAS No. 52239-62-0) is a specialized organic compound widely recognized for its unique chemical properties and diverse applications. This ester derivative of benzoic acid is characterized by the presence of methoxy and methyl substituents, which significantly influence its reactivity and functionality. The compound is often utilized in the fragrance and flavor industry due to its pleasant aromatic profile, making it a valuable ingredient in perfumes, cosmetics, and food additives.

The chemical structure of 2-methoxy-3-methylbenzoic acid methyl ester features a benzene ring substituted with a methoxy group at the 2-position and a methyl group at the 3-position, with the carboxylic acid functionality esterified to a methyl group. This configuration imparts specific solubility and volatility characteristics, making it suitable for various industrial applications. Researchers and manufacturers frequently explore its potential in organic synthesis, where it serves as an intermediate for more complex molecules.

In recent years, the demand for methyl 2-methoxy-3-methylbenzoate has surged, driven by its role in sustainable and green chemistry initiatives. As industries shift toward eco-friendly practices, this compound has gained attention for its potential in biodegradable formulations and low-toxicity applications. Its compatibility with renewable resources aligns with global trends emphasizing environmental responsibility, making it a topic of interest in scientific and industrial communities.

One of the most notable applications of Benzoic acid, 2-methoxy-3-methyl-, methyl ester is in the production of fine chemicals. Its ability to act as a precursor in the synthesis of pharmaceuticals and agrochemicals has been extensively studied. For instance, it is used in the development of certain active pharmaceutical ingredients (APIs) where its structural motifs contribute to desired biological activities. Additionally, its role in crop protection products highlights its importance in modern agriculture.

The synthesis of CAS 52239-62-0 typically involves esterification reactions under controlled conditions. Advanced techniques such as catalytic hydrogenation and microwave-assisted synthesis have been employed to enhance yield and purity. These methods not only improve efficiency but also reduce waste, aligning with the principles of green chemistry. Analytical techniques like GC-MS and NMR are commonly used to verify the purity and identity of the final product.

From a market perspective, 2-methoxy-3-methylbenzoic acid methyl ester is witnessing steady growth, particularly in regions with robust chemical and fragrance industries. North America and Europe dominate the market due to their advanced manufacturing capabilities and stringent quality standards. However, emerging economies in Asia-Pacific are rapidly catching up, driven by increasing investments in specialty chemicals and rising consumer demand for premium fragrances.

Safety and regulatory compliance are critical considerations when handling methyl 2-methoxy-3-methylbenzoate. While it is generally regarded as safe for its intended uses, proper storage and handling procedures must be followed to ensure workplace safety. Material Safety Data Sheets (MSDS) provide detailed guidelines on exposure limits, personal protective equipment (PPE), and emergency measures, ensuring safe utilization across industries.

In conclusion, Benzoic acid, 2-methoxy-3-methyl-, methyl ester (CAS No. 52239-62-0) is a versatile compound with significant industrial relevance. Its applications in fragrances, pharmaceuticals, and agrochemicals underscore its importance in modern chemistry. As research continues to uncover new uses and synthesis methods, this compound is poised to play an even greater role in sustainable and innovative chemical solutions. For professionals and enthusiasts alike, understanding its properties and applications is essential for leveraging its full potential.